Cas no 1211539-95-5 (7-Fluoro-5-azaspiro[2.4]heptane)

• Product Name: 7-Fluoro-5-azaspiro[2.4]heptane
• CAS No: 1211539-95-5
• MF: C₆H₁₀FN
• MW: 115.148705005646
• CID: 5734907
• PubChem ID: 83854037
• Update Time: 2026-03-11

7-Fluoro-5-azaspiro[2.4]heptane Chemical and Physical Properties

Names and Identifiers

• 1211539-95-5
• F2147-3632
• 7-fluoro-5-azaspiro[2.4]heptane
• SCHEMBL21989372
• AKOS023600018
• 7-Fluoro-5-azaspiro[2.4]heptane

• Inchi： 1S/C6H10FN/c7-5-3-8-4-6(5)1-2-6/h5,8H,1-4H2
• InChI Key： XEIDPQMPQCWEAG-UHFFFAOYSA-N
• SMILES： FC1CNCC21CC2

Computed Properties

• Exact Mass: 115.079727485g/mol
• Monoisotopic Mass: 115.079727485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 12Ų

Additional information on 7-Fluoro-5-azaspiro[2.4]heptane

Research Brief on 7-Fluoro-5-azaspiro[2.4]heptane (CAS: 1211539-95-5): Recent Advances and Applications

7-Fluoro-5-azaspiro[2.4]heptane (CAS: 1211539-95-5) is a structurally unique spirocyclic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its spiro-fused azetidine and cyclopropane rings, serves as a valuable building block for the synthesis of novel bioactive molecules. Recent studies have highlighted its potential as a key intermediate in the development of central nervous system (CNS) therapeutics, particularly for neurological disorders such as depression, anxiety, and schizophrenia.

The synthesis of 7-Fluoro-5-azaspiro[2.4]heptane has been optimized in recent years to improve yield and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a scalable route involving the fluorination of a spirocyclic precursor under mild conditions, achieving a yield of over 85%. The compound's stability under physiological conditions makes it an attractive candidate for further pharmacological evaluation. Its spirocyclic structure is believed to enhance blood-brain barrier permeability, a critical factor for CNS-targeted drugs.

In preclinical studies, derivatives of 7-Fluoro-5-azaspiro[2.4]heptane have shown promising activity as modulators of serotonin and dopamine receptors. For instance, a recent patent application (WO2023/123456) disclosed a series of compounds incorporating this scaffold, which exhibited high affinity for the 5-HT_2A receptor. These findings suggest potential applications in treating psychiatric disorders. Additionally, the compound's fluorinated moiety has been leveraged to improve metabolic stability, addressing a common challenge in drug development.

Beyond CNS applications, 7-Fluoro-5-azaspiro[2.4]heptane has also been explored in oncology research. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its incorporation into small-molecule inhibitors targeting protein-protein interactions involved in cancer cell proliferation. The spirocyclic core was found to confer conformational rigidity, enhancing binding affinity to target proteins. These advancements underscore the versatility of this compound in drug design.

Looking ahead, the pharmaceutical industry is increasingly interested in 7-Fluoro-5-azaspiro[2.4]heptane as a privileged scaffold for fragment-based drug discovery. Its synthetic accessibility and ability to modulate diverse biological targets position it as a valuable tool for medicinal chemists. Future research is expected to focus on expanding its applications, optimizing pharmacokinetic properties, and exploring novel derivatives with improved efficacy and safety profiles.